1-(ethoxycarbonyl)-2-[(ethoxycarbonyl)thio]-n,n-dimethyl-l-histidine methyl ester
1-(ethoxycarbonyl)-2-[(ethoxycarbonyl)thio]-n,n-dimethyl-l-histidine methyl ester
Brand Name:
Vulcanchem
CAS No.:
162138-72-9
VCID:
VC21083425
InChI:
InChI=1S/C15H23N3O6S/c1-6-23-14(20)18-9-10(8-11(17(3)4)12(19)22-5)16-13(18)25-15(21)24-7-2/h9,11H,6-8H2,1-5H3/t11-/m0/s1
SMILES:
CCOC(=O)N1C=C(N=C1SC(=O)OCC)CC(C(=O)OC)N(C)C
Molecular Formula:
C15H23N3O6S
Molecular Weight:
373.4 g/mol
1-(ethoxycarbonyl)-2-[(ethoxycarbonyl)thio]-n,n-dimethyl-l-histidine methyl ester
CAS No.: 162138-72-9
Cat. No.: VC21083425
Molecular Formula: C15H23N3O6S
Molecular Weight: 373.4 g/mol
* For research use only. Not for human or veterinary use.
![1-(ethoxycarbonyl)-2-[(ethoxycarbonyl)thio]-n,n-dimethyl-l-histidine methyl ester - 162138-72-9](/images/no_structure.jpg)
Specification
| CAS No. | 162138-72-9 |
|---|---|
| Molecular Formula | C15H23N3O6S |
| Molecular Weight | 373.4 g/mol |
| IUPAC Name | ethyl 4-[(2S)-2-(dimethylamino)-3-methoxy-3-oxopropyl]-2-ethoxycarbonylsulfanylimidazole-1-carboxylate |
| Standard InChI | InChI=1S/C15H23N3O6S/c1-6-23-14(20)18-9-10(8-11(17(3)4)12(19)22-5)16-13(18)25-15(21)24-7-2/h9,11H,6-8H2,1-5H3/t11-/m0/s1 |
| Standard InChI Key | UBOPOYZHEHKAKR-NSHDSACASA-N |
| Isomeric SMILES | CCOC(=O)N1C=C(N=C1SC(=O)OCC)C[C@@H](C(=O)OC)N(C)C |
| SMILES | CCOC(=O)N1C=C(N=C1SC(=O)OCC)CC(C(=O)OC)N(C)C |
| Canonical SMILES | CCOC(=O)N1C=C(N=C1SC(=O)OCC)CC(C(=O)OC)N(C)C |
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